1-(4-chloro-3-nitrobenzoyl)-4-(2-methoxyphenyl)piperazine

• IUPAC Name: (4-chloro-3-nitrophenyl)-[4-(2-methoxyphenyl)piperazin-1-yl]methanone
• InChI: InChI=1S/C18H18ClN3O4/c1-26-17-5-3-2-4-15(17)20-8-10-21(11-9-20)18(23)13-6-7-14(19)16(12-13)22(24)25/h2-7,12H,8-11H2,1H3
• InChI Key: LJKNSKVLUIYTEJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1N2CCN(CC2)C(=O)C3=CC(=C(C=C3)Cl)[N+](=O)[O-]
• Molecular Formula: C18H18ClN3O4
• Molecular Weight: 375.8 g/mol

Description

1-(4-chloro-3-nitrobenzoyl)-4-(2-methoxyphenyl)piperazine, also known as CNMP, is a chemical compound that has been widely studied for its potential applications in scientific research. CNMP belongs to the class of piperazine derivatives, which are known for their diverse biological activities.

Scientific Research Applications

1-(4-chloro-3-nitrobenzoyl)-4-(2-methoxyphenyl)piperazine has been studied for its potential applications in various fields of scientific research, including neuroscience, pharmacology, and medicinal chemistry. One of the major applications of 1-(4-chloro-3-nitrobenzoyl)-4-(2-methoxyphenyl)piperazine is in the study of serotonin receptors, which are involved in the regulation of mood, appetite, and sleep. 1-(4-chloro-3-nitrobenzoyl)-4-(2-methoxyphenyl)piperazine has been shown to selectively bind to the 5-HT1A receptor subtype, which makes it a useful tool for studying the structure and function of this receptor.

Mechanism of Action

The mechanism of action of 1-(4-chloro-3-nitrobenzoyl)-4-(2-methoxyphenyl)piperazine involves its binding to the 5-HT1A receptor subtype, which leads to the activation of downstream signaling pathways. This activation results in the modulation of neurotransmitter release and neuronal activity, which can have a range of effects on behavior and physiology. 1-(4-chloro-3-nitrobenzoyl)-4-(2-methoxyphenyl)piperazine has also been shown to have a partial agonist activity at the 5-HT7 receptor subtype, which may contribute to its overall pharmacological effects.
Biochemical and Physiological Effects
1-(4-chloro-3-nitrobenzoyl)-4-(2-methoxyphenyl)piperazine has been shown to have a range of biochemical and physiological effects, including the modulation of neurotransmitter release, the regulation of circadian rhythms, and the promotion of neurogenesis. In animal studies, 1-(4-chloro-3-nitrobenzoyl)-4-(2-methoxyphenyl)piperazine has been shown to have anxiolytic and antidepressant-like effects, which may be mediated by its interactions with the 5-HT1A receptor subtype. 1-(4-chloro-3-nitrobenzoyl)-4-(2-methoxyphenyl)piperazine has also been shown to have potential applications in the treatment of neuropathic pain and neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of 1-(4-chloro-3-nitrobenzoyl)-4-(2-methoxyphenyl)piperazine for lab experiments is its high selectivity for the 5-HT1A receptor subtype, which allows for more specific and targeted studies of this receptor. 1-(4-chloro-3-nitrobenzoyl)-4-(2-methoxyphenyl)piperazine is also relatively easy to synthesize and has good solubility in a range of solvents. However, 1-(4-chloro-3-nitrobenzoyl)-4-(2-methoxyphenyl)piperazine has some limitations as well, including its relatively low potency compared to other 5-HT1A receptor ligands and its potential for off-target effects at higher concentrations.

Future Directions

There are several potential future directions for research on 1-(4-chloro-3-nitrobenzoyl)-4-(2-methoxyphenyl)piperazine, including the development of more potent and selective ligands for the 5-HT1A receptor subtype, the investigation of its effects on other neurotransmitter systems, and the exploration of its potential therapeutic applications in various disease models. Additionally, the development of new synthetic methods for 1-(4-chloro-3-nitrobenzoyl)-4-(2-methoxyphenyl)piperazine and related piperazine derivatives could lead to the discovery of novel compounds with unique biological activities.